Cas no 14219-34-2 (N-hydroxy-n-phenylnitrous Amide;nickel)
14219-34-2 structure
Product Name:N-hydroxy-n-phenylnitrous Amide;nickel
CAS No:14219-34-2
MF:C12H12N4NiO4
MW:334.94148349762
CID:1310199
PubChem ID:54602834
Update Time:2025-04-20
N-hydroxy-n-phenylnitrous Amide;nickel Chemical and Physical Properties
Names and Identifiers
-
- N-hydroxy-N-phenylnitrous amide,nickel
- N-hydroxy-N-phenylnitrous amide
- nickel
- NSC4775
- NSC-4775
- 14219-34-2
- N-hydroxy-n-phenylnitrous Amide;nickel
-
- Inchi: 1S/2C6H6N2O2.Ni/c2*9-7-8(10)6-4-2-1-3-5-6;/h2*1-5,10H;
- InChI Key: MCRPGGYOSPVDQE-UHFFFAOYSA-N
- SMILES: [Ni].ON(C1C=CC=CC=1)N=O.ON(C1C=CC=CC=1)N=O
Computed Properties
- Exact Mass: 334.021
- Monoisotopic Mass: 334.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106A^2
N-hydroxy-n-phenylnitrous Amide;nickel Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
14219-34-2 (N-hydroxy-n-phenylnitrous Amide;nickel) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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